Cas no 1216737-36-8 (Nicotinuric Acid-d4)
Nicotinuric Acid-d4 structure
Product Name:Nicotinuric Acid-d4
CAS No:1216737-36-8
MF:C8H8N2O3
MW:184.185368537903
CID:1062799
PubChem ID:46782479
Update Time:2025-04-20
Nicotinuric Acid-d4 Chemical and Physical Properties
Names and Identifiers
-
- Nicotinuric Acid-d4
- 2-[(2,4,5,6-tetradeuteriopyridine-3-carbonyl)amino]acetic acid
- N-[(~2~H_4_)Pyridine-3-carbonyl]glycine
- F91183
- CS-0226629
- 2-{[(2,4,5,6-?H?)pyridin-3-yl]formamido}acetic acid
- SS-4499
- 1216737-36-8
- N-[(3-Pyridinyl-d4)carbonyl]glycine
- DTXSID00676067
- Nicotinuric-d4 Acid (pyridyl-d4)
- AKOS016339606
- HY-113353S
- J-004580
-
- MDL: MFCD15071300
- Inchi: 1S/C8H8N2O3/c11-7(12)5-10-8(13)6-2-1-3-9-4-6/h1-4H,5H2,(H,10,13)(H,11,12)/i1D,2D,3D,4D
- InChI Key: ZBSGKPYXQINNGF-RHQRLBAQSA-N
- SMILES: O=C(C1C([2H])=NC([2H])=C([2H])C=1[2H])NCC(=O)O
Computed Properties
- Exact Mass: 184.07900
- Monoisotopic Mass: 184.07859911g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- Melting Point: 250-253?C (dec.)
- PSA: 82.78000
- LogP: 0.47080
Nicotinuric Acid-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0226629-1mg |
Nicotinuric acid-d4 |
1216737-36-8 | 1mg |
$100.0 | 2022-04-28 | ||
| ChemScence | CS-0226629-5mg |
Nicotinuric acid-d4 |
1216737-36-8 | 5mg |
$270.0 | 2022-04-28 | ||
| ChemScence | CS-0226629-10mg |
Nicotinuric acid-d4 |
1216737-36-8 | 10mg |
$460.0 | 2022-04-28 | ||
| TRC | N433502-2.5mg |
Nicotinuric Acid-d4 |
1216737-36-8 | 2.5mg |
$ 150.00 | 2023-09-06 | ||
| TRC | N433502-10mg |
Nicotinuric Acid-d4 |
1216737-36-8 | 10mg |
$ 460.00 | 2023-09-06 | ||
| Key Organics Ltd | SS-4499-1MG |
Nicotinuric acid-d4 |
1216737-36-8 | >95% | 1mg |
£87.00 | 2025-02-08 | |
| Key Organics Ltd | SS-4499-5MG |
Nicotinuric acid-d4 |
1216737-36-8 | >95% | 5mg |
£261.00 | 2025-02-08 | |
| Key Organics Ltd | SS-4499-10MG |
Nicotinuric acid-d4 |
1216737-36-8 | >95% | 10mg |
£436.00 | 2025-02-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-219372-1mg |
Nicotinuric Acid-d4, |
1216737-36-8 | 1mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219372-1 mg |
Nicotinuric Acid-d4, |
1216737-36-8 | 1mg |
¥2,708.00 | 2023-07-11 |
Nicotinuric Acid-d4 Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
1216737-36-8 (Nicotinuric Acid-d4) Related Products
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